Cas no 1805597-82-3 (3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride
• CAS No: 1805597-82-3
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4889467
• Update Time: 2025-06-22

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(14)4-2(6(9)10)1-3(13)7(11)12-4/h1,6,13H
• InChI Key： ZCYIXUIMFYFZOI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(C(=O)Cl)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride

Introduction to 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride (CAS No. 1805597-82-3)

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805597-82-3, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, and an iodopyridine core, makes this molecule a valuable intermediate in synthetic chemistry and drug development.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This modification has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. The hydroxy group introduces additional reactivity, allowing for further functionalization through esterification, etherification, or oxidation reactions. The iodopyridine core serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures.

In recent years, the demand for novel heterocyclic compounds with tailored properties has surged, driven by the need for more effective and selective therapeutic agents. The compound 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride has emerged as a promising building block in this context. Its unique combination of functional groups makes it particularly useful in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in developing inhibitors of tyrosine kinases, which play a crucial role in cancer signaling pathways.

One of the most compelling aspects of this compound is its potential application in the development of next-generation antiviral drugs. The difluoromethyl group has been shown to increase the resistance of molecules to metabolic degradation by enzymes such as cytochrome P450 oxidases. This property is particularly important for antiviral agents, where prolonged half-life can enhance therapeutic efficacy. Additionally, the iodopyridine moiety allows for facile introduction of additional functional groups through cross-coupling reactions, enabling the creation of highly specific inhibitors that target viral proteases or polymerases.

Recent studies have also highlighted the compound's role in the synthesis of agrochemicals. Pyridine derivatives are well-documented for their activity as herbicides, fungicides, and insecticides. The structural features of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride, particularly the presence of both electron-withdrawing and electron-donating groups, make it an ideal candidate for designing novel agrochemicals with improved selectivity and environmental compatibility. Researchers have demonstrated its use as an intermediate in the synthesis of pyridine-based herbicides that exhibit enhanced crop safety while maintaining high efficacy against weeds.

The synthetic utility of this compound is further underscored by its reactivity with various nucleophiles. The carbonyl chloride functionality at the 2-position allows for rapid formation of amides or esters upon reaction with amines or alcohols, respectively. This property is particularly valuable in medicinal chemistry where amide bonds are ubiquitous in biologically active molecules. Moreover, the iodopyridine core can be readily transformed into other heterocycles through palladium-catalyzed reactions, expanding its synthetic toolkit.

The growing interest in green chemistry has also influenced the development and application of this compound. Researchers are increasingly seeking synthetic routes that minimize waste and hazardous byproducts. The versatility of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride allows for multi-step syntheses that can be optimized for sustainability. For example, recent advances in catalytic cross-coupling reactions have enabled the efficient construction of complex pyridine derivatives without reliance on traditional heavy metal catalysts.

In conclusion,3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride (CAS No. 1805597-82-3) represents a significant advancement in synthetic organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising a difluoromethyl, a hydroxy, and an iodopyridine moiety—make it an indispensable intermediate for constructing novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable synthetic methodologies,3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carbonyl chloride is poised to play an increasingly pivotal role in drug discovery and agricultural innovation.